![molecular formula C13H14BCl2NO2 B6259789 2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile CAS No. 1309959-35-0](/img/no-structure.png)
2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-benzonitrile, also known as DBT, is a boron-containing compound that has been studied for its potential applications in scientific research. It is a colorless, crystalline solid with a melting point of 122-124°C. DBT is a member of the class of compounds known as boron-containing nitriles, which have been studied for their potential use in a variety of scientific research applications.
Scientific Research Applications
2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile has been studied for its potential use in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, such as nitriles, amides, and esters. In addition, this compound has been used as a catalyst in the synthesis of a variety of organic compounds, such as alcohols, amines, and amides. Furthermore, this compound has been studied as a potential catalyst for the synthesis of a variety of pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and anti-diabetic drugs.
Mechanism of Action
The mechanism of action of 2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is not fully understood. However, it is believed that this compound acts as a Lewis acid catalyst, which facilitates the formation of a complex between the reactants and the catalyst. This complex then undergoes a reaction to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been suggested that this compound may have some potential applications in the treatment of certain diseases, such as cancer and diabetes. In addition, this compound has been studied for its potential use as an antioxidant, and it has been suggested that it may have some potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile in laboratory experiments is that it is a relatively inexpensive and readily available reagent. Furthermore, this compound is a relatively stable compound, and it is not easily degraded by light or heat. The main limitation of using this compound in laboratory experiments is that it is a relatively toxic compound, and it should be handled with care.
Future Directions
The potential applications of 2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile in scientific research are numerous. Further research is needed to explore the potential of this compound as a catalyst in the synthesis of a variety of organic compounds, as well as its potential use as an antioxidant and its potential applications in the treatment of various diseases. In addition, further research is needed to explore the potential of this compound as a reagent in the synthesis of a variety of pharmaceuticals. Finally, further research is needed to explore the potential of this compound as a reagent in the synthesis of materials for use in a variety of industrial applications, such as in the production of polymers and in the manufacture of electronic components.
Synthesis Methods
2,6-Dichloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile can be synthesized from the reaction of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane and 2,6-dichlorobenzonitrile in the presence of a Lewis acid catalyst, such as boron trifluoride etherate. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, at a temperature of 110-120°C. The reaction is usually complete within two hours.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-benzonitrile) involves the reaction of 2,6-dichloro-4-nitrobenzonitrile with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, followed by reduction of the nitro group to an amino group and subsequent reaction with acetic anhydride to form the final product.", "Starting Materials": [ "2,6-dichloro-4-nitrobenzonitrile", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium borohydride", "Acetic anhydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,6-dichloro-4-nitrobenzonitrile and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in methanol.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to quench the reaction.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the product in acetic anhydride and heat the mixture to reflux for several hours.", "Step 6: Cool the reaction mixture and add water to precipitate the product.", "Step 7: Filter the product and wash with water and diethyl ether.", "Step 8: Dry the product under vacuum to obtain 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-benzonitrile)." ] } | |
CAS RN |
1309959-35-0 |
Molecular Formula |
C13H14BCl2NO2 |
Molecular Weight |
298.0 g/mol |
IUPAC Name |
2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile |
InChI |
InChI=1S/C13H14BCl2NO2/c1-12(2)13(3,4)19-14(18-12)8-5-10(15)9(7-17)11(16)6-8/h5-6H,1-4H3 |
InChI Key |
GQVXRTJKIQHYIK-UHFFFAOYSA-N |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C(=C2)Cl)C#N)Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.